Cas no 2877706-22-2 (N-{[4-fluoro-1-(5-methoxy-1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide)

• Product Name: N-{[4-fluoro-1-(5-methoxy-1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide
• CAS No: 2877706-22-2
• MF: C₁₉H₂₆FN₃O₂S
• MW: 379.492046833038
• CID: 5309807
• PubChem ID: 165433425
• Update Time: 2025-07-03

N-{[4-fluoro-1-(5-methoxy-1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• AKOS040887350
• F6822-3588
• N-{[4-fluoro-1-(5-methoxy-1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide
• 2877706-22-2
• N-[[4-Fluoro-1-(5-methoxy-2-benzothiazolyl)-4-piperidinyl]methyl]-2,2-dimethylpropanamide

• Inchi： 1S/C19H26FN3O2S/c1-18(2,3)16(24)21-12-19(20)7-9-23(10-8-19)17-22-14-11-13(25-4)5-6-15(14)26-17/h5-6,11H,7-10,12H2,1-4H3,(H,21,24)
• InChI Key： WAPBQIYNNXQELX-UHFFFAOYSA-N
• SMILES： C(NCC1(F)CCN(C2=NC3=CC(OC)=CC=C3S2)CC1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 379.17297642g/mol
• Monoisotopic Mass: 379.17297642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 16.29±0.46(Predicted)

Additional information on N-{[4-fluoro-1-(5-methoxy-1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide

N-{[4-fluoro-1-(5-methoxy-1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide: A Comprehensive Overview

The compound with CAS No 2877706-22-2, known as N-{[4-fluoro-1-(5-methoxy-1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a piperidine ring substituted with a fluorine atom and a benzothiazole moiety, further modified by a methoxy group and an acylamino group. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Its structural complexity poses challenges in terms of scalability, but ongoing research is focused on optimizing synthetic pathways to meet industrial demands.

One of the most notable applications of this compound is in the field of drug discovery. The benzothiazole moiety is known for its potential as a pharmacophore in various therapeutic areas, including anti-inflammatory agents and anticancer drugs. Recent studies have demonstrated that this compound exhibits significant inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. This finding has sparked interest in further exploring its therapeutic potential through preclinical trials.

In addition to its pharmacological applications, this compound has shown promise in materials science. The piperidine ring and the acylamino group contribute to its ability to form self-assembled monolayers (SAMs) on various substrates. These SAMs exhibit unique mechanical and electronic properties, making them suitable for applications in nanotechnology and surface engineering. Researchers are currently investigating the use of this compound in creating advanced sensors and electronic devices with enhanced performance characteristics.

The chemical stability of N-{[4-fluoro-1-(5-methoxy-1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide is another area of active research. Studies have shown that the molecule demonstrates remarkable resistance to thermal degradation under certain conditions, which is crucial for its application in high-performance materials. However, its sensitivity to specific environmental factors necessitates careful handling during storage and processing.

From an environmental perspective, the ecological impact of this compound has been a topic of concern. While it does not pose immediate risks as a hazardous material or controlled substance under current regulations, its long-term effects on ecosystems are still under investigation. Regulatory bodies are urging for more comprehensive toxicity studies to ensure safe handling and disposal practices.

In conclusion, N-{[4-fluoro-1-(5-methoxy-1,3-benzothiazol-2-yld)piperidin -4-yld}methyl}- 2 , 2 -dimethylpropanamide (CAS No 2877706 - 2 - 6 ) stands out as a multifaceted compound with diverse applications across various scientific domains. Its complex structure provides a foundation for innovative research opportunities while presenting challenges that require further exploration. As advancements in synthetic methodologies and application development continue to unfold, this compound is poised to play an increasingly significant role in both academic research and industrial innovation.